3-(4-Chlorophenyl)-1-propyl-4, 5-dihydropyrazol-5-one

• Molecular Formula: C12H13ClN2O
• Molecular Weight: 236.70 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-2-propyl-4H-pyrazol-3-one
• InChI: InChI=1S/C12H13ClN2O/c1-2-7-15-12(16)8-11(14-15)9-3-5-10(13)6-4-9/h3-6H,2,7-8H2,1H3
• InChI Key: LVFPVHCIIFKBKR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)CC(=N1)C2=CC=C(C=C2)Cl

Description

3-(4-Chlorophenyl)-1-propyl-4, 5-dihydropyrazol-5-one is a useful research compound. Its molecular formula is C12H13ClN2O and its molecular weight is 236.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 0.22 g (5.5 mmol) of 60% oily sodium hydride in 10 ml of anhydrous dimethylformamide was added dropwise a solution of 1.0 g (4.5 mmol) of 3-(4-chlorophenyl)-4, 5-dihydropyrazol-5-one in dimethylformamide (5 ml) at 0° C. After 30 minutes of stirring at room temperature, 0.83 g (6.7 mmol) of 1-bromopropane was added dropwise and stirring was continued for another 2 hours. To the reaction solution was added 50 ml of diethyl ether and 50 ml of water, and vigorously agitated. The resulting solution was separated, and the aqueous layer was extracted twice with 50 ml of diethyl ether. The organic layer was combined and washed successively with water and saturated brine solution, and dried over anhydrous sodium sulfate. Then the solvent was evaporated under reduced pressure. The obtained crude product was purified by silica gel column chromatography (n-hexane/ethyl acetate=4/1 (v/v)) to give 1.1 g of the object compound as a colorless oil (yield 92%).